Cas no 2091263-82-8 (Tert-butyl N-{3-hydroxybicyclo[1.1.1]pentan-1-yl}carbamate)

• Product Name: Tert-butyl N-{3-hydroxybicyclo[1.1.1]pentan-1-yl}carbamate
• CAS No: 2091263-82-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD31537329
• CID: 5058664
• PubChem ID: 131295060
• Update Time: 2026-02-28

Tert-butyl N-{3-hydroxybicyclo[1.1.1]pentan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-1-bicyclo[1.1.1]pentanyl)carbamate
• tert-butyl N-{3-hydroxybicyclo[1.1.1]pentan-1-yl}carbamate
• tert-Butyl (3-hydroxybicyclo[1.1.1]pentan-1-yl)carbamate
• tert-butyl N-[3-hydroxybicyclo[1.1.1]pentan-1-yl]carbamate
• 1-(Boc-amino)-3-hydroxybicyclo[1.1.1]pentane
• t-Butyl N-(3-hydroxy-1-bicyclo[1.1.1]pentanyl)carbamate
• tert-Butyl(3-hydroxybicyclo[1.1.1]pentan-1-yl)carbamate
• SB41010
• MFCD31537329
• SY315483
• 3-(Boc-amino)bicyclo[1.1.1]pentan-1-ol
• P18442
• TERT-BUTYL N-{3-HYDROXYBICYCLO[1.1.1]PENTAN-1-YLCARBAMATE
• SCHEMBL26388800
• tert-Butyl n-(3-hydroxybicyclo[1.1.1]pentan-1-yl)carbamate
• BS-43415
• 2091263-82-8
• CS-0172847
• Tert-butyl N-{3-hydroxybicyclo[1.1.1]pentan-1-yl}carbamate

• MDL： MFCD31537329
• Inchi： 1S/C10H17NO3/c1-8(2,3)14-7(12)11-9-4-10(13,5-9)6-9/h13H,4-6H2,1-3H3,(H,11,12)
• InChI Key： OPOQGFDRQILQKZ-UHFFFAOYSA-N
• SMILES： OC12CC(C1)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.6